Cas no 81607-67-2 (Propanamide,2-amino-3-hydroxy-N-(4-methoxy-2-naphthalenyl)-, (2S)-)

81607-67-2 structure
Product name:Propanamide,2-amino-3-hydroxy-N-(4-methoxy-2-naphthalenyl)-, (2S)-
Propanamide,2-amino-3-hydroxy-N-(4-methoxy-2-naphthalenyl)-, (2S)- Chemical and Physical Properties
Names and Identifiers
-
- Propanamide,2-amino-3-hydroxy-N-(4-methoxy-2-naphthalenyl)-, (2S)-
- (2S)-2-amino-3-hydroxy-N-(4-methoxynaphthalen-2-yl)propanamide
- H-SER-4M-BETANA
- H-SER-4MBNA
- Propanamide,2-amino-3-hydroxy-N-(4-methoxy-2-naphthalenyl)-,(S)
- H-Ser-4M-NA
- L-Serine 4-methoxy-beta-naphthylamide
- 81607-67-2
- Propanamide,2-amino-3-hydroxy-N-(4-methoxy-2-naphthalenyl)-,(2S)-
- N-(4-Methoxynaphthalen-2-yl)-L-serinamide
- H-Ser-4M-
- ANA
- DTXSID70427361
- (S)-2-Amino-3-hydroxy-N-(4-methoxynaphthalen-2-yl)Propanamide
-
- Inchi: InChI=1S/C14H16N2O3/c1-19-13-7-10(16-14(18)12(15)8-17)6-9-4-2-3-5-11(9)13/h2-7,12,17H,8,15H2,1H3,(H,16,18)/t12-/m0/s1
- InChI Key: UUXFIMTXSQJZID-LBPRGKRZSA-N
- SMILES: COC1=CC(=CC2=CC=CC=C21)NC(=O)C(CO)N
Computed Properties
- Exact Mass: 260.11600
- Monoisotopic Mass: 260.11609238g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 19
- Rotatable Bond Count: 4
- Complexity: 311
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 84.6Ų
- XLogP3: 1.3
Experimental Properties
- Density: 1.309±0.06 g/cm3 (20 ºC 760 Torr),
- Solubility: Slightly soluble (1.5 g/l) (25 º C),
- PSA: 84.58000
- LogP: 1.87980
Propanamide,2-amino-3-hydroxy-N-(4-methoxy-2-naphthalenyl)-, (2S)- Security Information
- Storage Condition:-15°C
Propanamide,2-amino-3-hydroxy-N-(4-methoxy-2-naphthalenyl)-, (2S)- Related Literature
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Zhanfeng Ju,Daqiang Yuan CrystEngComm, 2013,15, 9513-9520
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Hideyuki Shinmori,Chihiro Mochizuki Chem. Commun., 2017,53, 6569-6572
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Taku Shoji,Shuhei Sugiyama,Takanori Araki,Akira Ohta,Ryuta Sekiguchi,Shunji Ito,Shigeki Mori,Tetsuo Okujima,Masafumi Yasunami Org. Biomol. Chem., 2017,15, 3917-3923
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Zoubir El-Hachemi,Carlos Escudero,Francisco Acosta-Reyes,M. Teresa Casas,Virginia Altoe,Shaul Aloni,Gerard Oncins,Alessandro Sorrenti,Joaquim Crusats,J. Lourdes Campos,Josep M. Ribó J. Mater. Chem. C, 2013,1, 3337-3346
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Tiddo J. Mooibroek,Martin Lutz,Anthony L. Spek,Elisabeth Bouwman Dalton Trans., 2010,39, 11027-11034
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